3-(6-Thiomorpholinopyridin-3-yl)-5-((4-(m-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[[4-(3-methylphenyl)piperazin-1-yl]methyl]-3-(6-thiomorpholin-4-ylpyridin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C23H28N6OS/c1-18-3-2-4-20(15-18)28-9-7-27(8-10-28)17-22-25-23(26-30-22)19-5-6-21(24-16-19)29-11-13-31-14-12-29/h2-6,15-16H,7-14,17H2,1H3
• InChI Key: CPXGPDROVFSSPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)CC3=NC(=NO3)C4=CN=C(C=C4)N5CCSCC5
• Molecular Formula: C23H28N6OS
• Molecular Weight: 436.6 g/mol

Description

3-(6-Thiomorpholinopyridin-3-yl)-5-((4-(m-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C23H28N6OS and its molecular weight is 436.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has shown that compounds similar to 3-(6-Thiomorpholinopyridin-3-yl)-5-((4-(m-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazole, particularly those incorporating 1,2,4-oxadiazole, 1,3,4-thiadiazole, and triazole derivatives, exhibit significant antimicrobial properties. These compounds have been synthesized and tested against various microorganisms, displaying moderate to good antibacterial and/or antifungal activities. The antimicrobial efficacy of these compounds is believed to be influenced by the nature of their substituents, highlighting the importance of molecular structure in determining biological activity (Basoğlu et al., 2013), (Demirci et al., 2017).

Antifungal Activities

Compounds structurally related to 3-(6-Thiomorpholinopyridin-3-yl)-5-((4-(m-tolyl)piperazin-1-yl)methyl)-1,2,4-oxadiazole have been synthesized with a focus on their fungicidal properties. The activity of these compounds against wheat leaf rust, among other fungal pathogens, was investigated, showing promising results. The research suggests a bioisosteric relationship between the 1,3,4-oxadiazole and 1,3,4-thiadiazole rings, indicating potential versatility in designing fungicidally active compounds (Zou et al., 2002).

Heterocyclic Synthesis

The synthesis of heterocyclic compounds, including 1,3,4-oxadiazoles, is of significant interest due to their varied biological activities. The solvent-free synthesis of such compounds has been explored, highlighting efficient methods for generating heterocycles that could serve as potential pharmaceutical agents. This research underscores the importance of heterocyclic compounds in drug discovery and development, with specific mention of oxadiazoles as key structures (Martins et al., 2009).